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Compound of Interest

2-(Propylthio)Pyridine-3-Carbonyl
Compound Name:

Chloride
CAS No.: 175135-24-7
Cat. No.: B064333

Get Quote

Executive Summary & Chemical Profiling

2-(Propylthio)pyridine-3-carbonyl chloride (CAS: 175135-24-7) is a highly reactive,
corrosive acid chloride utilized primarily as an intermediate in pharmaceutical synthesis and
drug development [1]. Like all acyl chlorides, its operational risk profile is defined by its extreme
electrophilicity and rapid, exothermic hydrolysis upon contact with ambient moisture, which
generates corrosive hydrogen chloride (HCI) gas [2].

Proper handling and disposal require a thorough understanding of this reactivity to prevent
thermal runaway, container pressurization, and exposure to corrosive byproducts.

Quantitative Hazard & Property Summary
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e . Operational Causality &
Property | Hazard Value / Classification
Impact

Essential for EHS waste
CAS Number 175135-24-7 manifesting and inventory
tracking [1].

Often presents as a low-
melting solid or semi-solid;
requires dissolution in an inert
solvent (e.g., dry THF, DCM)

prior to controlled quenching

[1].

Physical State Solid (Melting Point: 43.4°C)

Causes severe burns [2].

Mandates the use of heavy-
GHS Classification Skin Corr. 1B; Eye Dam. 1 duty nitrile/neoprene gloves,

face shields, and chemical

aprons.

Rapid hydrolysis releases HCI
gas. Requires handling under
o ] inert atmosphere (N2/Ar) and
Reactivity Water-Reactive ) o ]
strictly prohibits direct disposal

into agueous waste streams

2].

Operational Safety & Causality

The fundamental rule of handling 2-(propylthio)pyridine-3-carbonyl chloride is moisture
exclusion.

e The Mechanistic Hazard: The highly electrophilic carbonyl carbon is readily attacked by
water (a nucleophile). This nucleophilic acyl substitution reaction cleaves the carbon-chlorine
bond, yielding 2-(propylthio)nicotinic acid and HCI gas.

e The Logistical Implication: If unquenched acid chloride is placed into a sealed waste
container containing trace moisture, the evolving HCI gas will rapidly pressurize the vessel,
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leading to a catastrophic container failure (explosion) and the aerosolization of corrosive
liquids.

o Engineering Controls: All manipulations, including the preparation of waste for disposal, must
be conducted inside a certified, properly functioning chemical fume hood to safely exhaust
any evolved HCI gas [2].

Standard Operating Procedure (SOP): Controlled
Quenching & Disposal

Bulk quantities of expired or unneeded chemical should be left in their original, tightly sealed
containers and handed directly to your institution's EHS department as hazardous waste.

However, residual material in reaction vessels, syringes, or transfer flasks must be actively
deactivated (quenched) before the glassware can be cleaned or the waste safely integrated
into standard institutional waste streams.

Protocol: Hydrolytic Quenching of Residual Acid
Chloride

This protocol utilizes a dilute, cold basic solution to drive the hydrolysis of the acid chloride to
its corresponding water-soluble carboxylate salt, while simultaneously neutralizing the
generated HCI.

Materials Required:

Ice bath

Large beaker or Erlenmeyer flask (at least 5x the volume of the anticipated waste)

Magnetic stirrer and stir bar

Inert organic solvent (e.g., dry Tetrahydrofuran (THF) or Dichloromethane (DCM))

Quenching solution: Saturated aqueous Sodium Bicarbonate (

) or 1M Sodium Hydroxide (
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Step-by-Step Methodology:

e Solvation (Dilution): In a fume hood, dissolve the residual 2-(propylthio)pyridine-3-
carbonyl chloride in a dry, unreactive solvent (THF or DCM). Causality: Diluting the neat
chemical reduces the concentration of the reactive species, thereby controlling the kinetic
rate of the subsequent exothermic quenching reaction.

e Quench Bath Preparation: Prepare a large volume of the quenching solution (e.g., saturated

) in a beaker. Place the beaker in an ice-water bath and begin vigorous magnetic stirring.
Causality: The ice bath acts as a heat sink to absorb the enthalpy of hydrolysis, preventing
solvent boil-off. The base neutralizes the forming HCI, driving the reaction to completion.

o Dropwise Addition: Using an addition funnel or a pipette, add the diluted acid chloride
solution dropwise into the vigorously stirred, cold quenching bath.

o Observation & Exhaust: Monitor for effervescence (if using

will bubble off as the acid is neutralized). Ensure the fume hood sash is pulled down to a
safe operational height to protect against potential splashing.

o Equilibration: Once the addition is complete, remove the ice bath and allow the mixture to stir
until it reaches room temperature (typically 30-60 minutes).

 Verification: Test the aqueous layer with pH paper. The solution must be neutral to slightly
basic (pH 7-9). If it is acidic, slowly add more basic quenching solution until neutralized.

o Waste Segregation: Transfer the fully quenched, biphasic mixture (organic solvent +
neutralized aqueous salts) to the appropriate institutional hazardous waste container (e.g.,
"Halogenated Organic Waste" or "Mixed Aqueous/Organic Waste" depending on your
specific EHS guidelines).

Process Visualization
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Workflow for the safe hydrolytic quenching and disposal of reactive acid chloride residues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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